Cas no 1881290-94-3 (4-(4-BOC-Piperazino)methyl-2-bromo-1-chlorobenzene)

• Product Name: 4-(4-BOC-Piperazino)methyl-2-bromo-1-chlorobenzene
• CAS No: 1881290-94-3
• MF: C₁₆H₂₂BrClN₂O₂
• MW: 389.715082645416
• CID: 4626516
• Update Time: 2025-05-25

4-(4-BOC-Piperazino)methyl-2-bromo-1-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 4-(4-BOC-Piperazino)methyl-2-bromo-1-chlorobenzene
• TERT-BUTYL 4-[(3-BROMO-4-CHLOROPHENYL)METHYL]PIPERAZINE-1-CARBOXYLATE

• Inchi： 1S/C16H22BrClN2O2/c1-16(2,3)22-15(21)20-8-6-19(7-9-20)11-12-4-5-14(18)13(17)10-12/h4-5,10H,6-9,11H2,1-3H3
• InChI Key： LRECVIRSBBGIAU-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CN1CCN(C(=O)OC(C)(C)C)CC1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 381
• XLogP3: 3.7
• Topological Polar Surface Area: 32.8

Additional information on 4-(4-BOC-Piperazino)methyl-2-bromo-1-chlorobenzene

4-(4-BOC-Piperazino)methyl-2-bromo-1-chlorobenzene: A Comprehensive Overview

The compound 4-(4-BOC-Piperazino)methyl-2-bromo-1-chlorobenzene, also known by its CAS number 1881290-94-3, is a complex organic molecule with significant applications in the field of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a bromine atom, a chlorine atom, and a piperazine ring with a tert-butoxycarbonyl (BOC) protecting group. The presence of these functional groups makes it a versatile building block in various chemical reactions, particularly in the synthesis of bioactive molecules and advanced materials.

Recent studies have highlighted the importance of this compound in the development of novel pharmaceutical agents. The piperazine ring, a six-membered amine-containing structure, is known for its ability to form hydrogen bonds, making it an attractive moiety in drug design. The BOC group serves as a protecting group during synthesis, ensuring the stability and selectivity of intermediate compounds. This feature has been exploited in the synthesis of various bioactive molecules, including kinase inhibitors and GPCR modulators.

In addition to its role in drug discovery, 4-(4-BOC-Piperazino)methyl-2-bromo-1-chlorobenzene has found applications in materials science. Its bromine and chlorine substituents make it suitable for use in cross-coupling reactions, which are essential in the synthesis of advanced materials such as conductive polymers and nanoparticles. Recent research has demonstrated its utility in the preparation of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), which have potential applications in gas storage, catalysis, and sensing technologies.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The key steps include the introduction of the BOC group onto the piperazine ring, followed by bromination and chlorination at specific positions on the aromatic ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

From an environmental perspective, the handling and disposal of this compound require adherence to standard laboratory safety protocols. While it is not classified as a hazardous material under normal conditions, proper precautions should be taken to minimize exposure and ensure safe handling practices.

In conclusion, 4-(4-BOC-Piperazino)methyl-2-bromo-1-chlorobenzene is a valuable compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an indispensable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new applications for this compound, its role in advancing scientific knowledge will undoubtedly grow.